N-[(7S)-5,6,7,7balpha,8,10aalpha-Hexahydro-1,2,3,9-tetramethoxy-8-oxobenzo[a]cyclopenta[3,4]cyclobuta[1,2-c]

• Molecular Formula: C15H21O6Tl
• Molecular Weight: 385.4 g/mol
• IUPAC Name: N-(3,4,5,14-tetramethoxy-13-oxo-10-tetracyclo[9.5.0.02,7.012,16]hexadeca-1(11),2,4,6,14-pentaenyl)formamide
• InChI: InChI=1S/C21H23NO6/c1-25-13-8-11-16-15-10(7-14(26-2)20(27-3)21(15)28-4)5-6-12(22-9-23)18(16)17(11)19(13)24/h7-9,11-12,17H,5-6H2,1-4H3,(H,22,23)
• InChI Key: FJZDQQBCWBPSFW-UHFFFAOYSA-N
• SMILES: COC1=CC2C(C1=O)C3=C2C4=C(C(=C(C=C4CCC3NC=O)OC)OC)OC
• CAS No.: 18172-22-0

Description

N-[(7S)-5,6,7,7balpha,8,10aalpha-Hexahydro-1,2,3,9-tetramethoxy-8-oxobenzo[a]cyclopenta[3,4]cyclobuta[1,2-c] is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[(7S)-5,6,7,7balpha,8,10aalpha-Hexahydro-1,2,3,9-tetramethoxy-8-oxobenzo[a]cyclopenta[3,4]cyclobuta[1,2-c] is not fully understood. However, studies have suggested that the compound may act by inhibiting certain enzymes and signaling pathways, which can lead to its anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects
Studies have shown that N-[(7S)-5,6,7,7balpha,8,10aalpha-Hexahydro-1,2,3,9-tetramethoxy-8-oxobenzo[a]cyclopenta[3,4]cyclobuta[1,2-c] has various biochemical and physiological effects. The compound has been shown to reduce inflammation, induce apoptosis in cancer cells, and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using N-[(7S)-5,6,7,7balpha,8,10aalpha-Hexahydro-1,2,3,9-tetramethoxy-8-oxobenzo[a]cyclopenta[3,4]cyclobuta[1,2-c] in lab experiments include its potential therapeutic applications and its ability to inhibit certain enzymes and signaling pathways. However, the limitations of using this compound include its complex synthesis method, limited availability, and potential toxicity.

Future Directions

For research on N-[(7S)-5,6,7,7balpha,8,10aalpha-Hexahydro-1,2,3,9-tetramethoxy-8-oxobenzo[a]cyclopenta[3,4]cyclobuta[1,2-c] include further studies on its mechanism of action, optimization of its synthesis method, and exploration of its potential therapeutic applications. Additionally, research could focus on identifying potential analogs of this compound that may have improved properties.

Synthesis Methods

The synthesis of N-[(7S)-5,6,7,7balpha,8,10aalpha-Hexahydro-1,2,3,9-tetramethoxy-8-oxobenzo[a]cyclopenta[3,4]cyclobuta[1,2-c] involves several steps, including the preparation of the starting materials and the reaction conditions. The synthesis of this compound is complex and requires expertise in organic chemistry.

Scientific Research Applications

N-[(7S)-5,6,7,7balpha,8,10aalpha-Hexahydro-1,2,3,9-tetramethoxy-8-oxobenzo[a]cyclopenta[3,4]cyclobuta[1,2-c] has shown potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. The compound has been studied for its anti-inflammatory, anti-cancer, and anti-oxidant properties.